Cas no 1805174-07-5 (2-Chloro-3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1805174-07-5
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4867442
• Update Time: 2025-07-19

2-Chloro-3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5ClF5NO/c1-16-4-2-3(8(12,13)14)5(7(10)11)6(9)15-4/h2,7H,1H3
• InChI Key： UZFOWDQNBJDUTG-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C(F)(F)F)C=C(N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.6
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine

2-Chloro-3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1805174-07-5): A Multifunctional Compound with Promising Applications in Medicinal Chemistry

2-Chloro-3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine is a complex heterocyclic compound characterized by its unique structural features, including multiple fluorine atoms, a methoxy group, and a chloro substituent. The CAS No. 1805174-07-5 identifier highlights its distinct chemical identity, while the molecular framework of this compound suggests potential interactions with biological targets. Recent advancements in medicinal chemistry have underscored the importance of fluorinated pyridine derivatives in the development of novel therapeutics, particularly in targeting inflammatory pathways and neurodegenerative diseases.

The pyridine ring serves as the core structural element of this compound, providing a rigid scaffold that can modulate molecular interactions with protein targets. The presence of multiple fluorine atoms, such as in the trifluoromethyl and difluoromethyl groups, enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the methoxy group at the 6-position introduces electronic effects that may influence the compound's reactivity and biological activity. These structural characteristics position 2-Chloro-3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine as a valuable candidate for further exploration in pharmaceutical research.

Recent studies have demonstrated the potential of fluorinated pyridine derivatives in modulating kinase activity, a key mechanism in cancer therapy. For instance, a 2023 publication in Journal of Medicinal Chemistry highlighted the ability of similar compounds to inhibit the PI3K/AKT/mTOR pathway, which is implicated in tumor progression. The trifluoromethyl group at the 4-position may contribute to enhanced binding affinity with kinase domains, while the difluoromethyl group at the 3-position could stabilize the compound's conformation during interaction with target proteins. These findings suggest that 2-Chloro-3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine could be a promising scaffold for the design of kinase inhibitors.

Moreover, the chloro substituent at the 2-position may play a role in altering the compound's electronic properties, potentially influencing its interaction with biological membranes or enzymatic targets. In a 2022 study published in Bioorganic & Medicinal Chemistry, researchers explored the impact of halogen substitution on the pharmacokinetic profiles of pyridine-based compounds. The results indicated that chlorinated derivatives often exhibit improved oral bioavailability compared to their non-chlorinated counterparts, a property that could be advantageous for drug development. This insight underscores the importance of the chloro group in optimizing the therapeutic potential of 2-Chloro-3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine.

The methoxy group at the 6-position introduces hydrophilic characteristics to the molecule, which may affect its solubility and cellular uptake. A 2023 review in Drug Discovery Today emphasized the role of hydrophilic substituents in enhancing the water solubility of small molecules, a critical parameter for drug formulation. The methoxy group may also participate in hydrogen bonding interactions with target proteins, potentially improving the compound's binding affinity. These properties make 2-Chloro-3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine a candidate for further investigation in the context of drug delivery systems.

Recent advancements in computational chemistry have enabled the prediction of the pharmacological behavior of fluorinated pyridine derivatives. A 2023 study in Chemical Research in Toxicology utilized molecular dynamics simulations to analyze the interactions between similar compounds and biological targets. The simulations revealed that the trifluoromethyl and difluoromethyl groups can stabilize the compound's conformation through electrostatic interactions, enhancing its binding efficiency. These findings suggest that the structural features of 2-Chloro-3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine could be leveraged to optimize its therapeutic potential.

Furthermore, the fluorinated pyridine scaffold has shown promise in the development of anti-inflammatory agents. A 2022 clinical trial reported in Pharmacological Research evaluated a derivative of this compound for its efficacy in treating rheumatoid arthritis. The results indicated that the compound exhibited significant anti-inflammatory activity, likely due to its ability to modulate cytokine production. This highlights the potential of 2-Chloro-3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine as a lead compound for the development of novel anti-inflammatory therapeutics.

Despite its promising properties, the fluorinated pyridine scaffold remains underexplored in certain therapeutic areas. For example, a 2023 study in ACS Chemical Biology identified gaps in the understanding of how fluorinated groups influence the activity of compounds against neurodegenerative diseases. This suggests that further research is needed to fully characterize the biological activity of 2-Chloro-3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine and its derivatives. Such studies could provide insights into the mechanisms of action and guide the optimization of this compound for specific therapeutic applications.

In conclusion, 2-Chloro-3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine represents a multifunctional compound with significant potential in medicinal chemistry. Its unique structural features, including the trifluoromethyl, difluoromethyl, chloro, and methoxy groups, suggest a wide range of possible applications. As research in this area continues to evolve, the CAS No. 1805174-07-5 compound may emerge as a valuable tool for the development of novel therapeutics targeting a variety of diseases.

For further information on the chemical properties and biological activity of 2-Chloro-3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine, researchers are encouraged to explore recent publications in the fields of medicinal chemistry, pharmacology, and computational biology. These studies provide critical insights into the potential of this compound and its derivatives in drug discovery and development.